1-(3-Bromopropyl)-4-fluorobenzene
Cat. No. B1285300
M. Wt: 217.08 g/mol
InChI Key: SCVWLBZEYMAAHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][O:19][CH2:20][CH3:21].[F:1][c:2]1[cH:3][cH:4][c:5]([CH2:8][CH2:9][CH2:10][OH:11])[cH:6][cH:7]1.[OH2:16].[P:12]([Br:13])([Br:14])[Br:15]>>[F:1][c:2]1[cH:3][cH:4][c:5]([CH2:8][CH2:9][CH2:10][Br:13])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOCC
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCCc1ccc(F)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrP(Br)Br
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Fc1ccc(CCCBr)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
